Cas no 139742-71-5 (tert-butyl N-(2-nitrothiophen-3-yl)carbamate)

• Product Name: tert-butyl N-(2-nitrothiophen-3-yl)carbamate
• CAS No: 139742-71-5
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• CID: 1280858
• PubChem ID: 85633371
• Update Time: 2025-06-30

tert-butyl N-(2-nitrothiophen-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-nitro-3-thienyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(2-nitrothiophen-3-yl)carbamate
• SY337633
• N-Boc-2-nitrothiophen-3-amine
• 139742-71-5
• EN300-28277772
• E87674
• t-Butyl N-(2-nitrothiophen-3-yl)carbamate

• Inchi： 1S/C9H12N2O4S/c1-9(2,3)15-8(12)10-6-4-5-16-7(6)11(13)14/h4-5H,1-3H3,(H,10,12)
• InChI Key： CLBQYTYNMPDKIT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1[N+](=O)[O-])NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 244.05186
• Monoisotopic Mass: 244.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 81.47

Additional information on tert-butyl N-(2-nitrothiophen-3-yl)carbamate

tert-butyl N-(2-nitrothiophen-3-yl)carbamate (CAS No. 139742-71-5): An Overview and Recent Advances

tert-butyl N-(2-nitrothiophen-3-yl)carbamate (CAS No. 139742-71-5) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, also known as tBuOCN(NO₂)C₄H₃S, is characterized by its unique structural features, which include a tert-butyl carbamate group and a 2-nitrothiophene moiety. These structural elements contribute to its diverse chemical properties and potential applications in various scientific and industrial contexts.

The tert-butyl N-(2-nitrothiophen-3-yl)carbamate molecule is synthesized through a series of well-defined chemical reactions, starting from readily available starting materials. The synthesis typically involves the reaction of 2-nitrothiophene with tert-butyl isocyanate, followed by purification and characterization using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed insights into the molecular structure and purity of the compound.

In recent years, tert-butyl N-(2-nitrothiophen-3-yl)carbamate has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as an intermediate in the synthesis of biologically active compounds. The nitro group in the 2-nitrothiophene moiety can be reduced to an amino group, which can then be further functionalized to introduce various pharmacophores. This versatility makes tert-butyl N-(2-nitrothiophen-3-yl)carbamate a valuable building block in the development of novel drugs and therapeutic agents.

Recent research has also explored the biological activities of tert-butyl N-(2-nitrothiophen-3-yl)carbamate itself. Studies have shown that this compound exhibits significant antioxidant properties, which are attributed to its ability to scavenge free radicals and reduce oxidative stress. Additionally, it has been found to possess anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases. These findings have opened up new avenues for further investigation into the therapeutic potential of tert-butyl N-(2-nitrothiophen-3-yl)carbamate.

The safety profile of tert-butyl N-(2-nitrothiophen-3-yl)carbamate is another important aspect that has been extensively studied. Toxicological evaluations have demonstrated that this compound is generally well-tolerated at low to moderate doses, with no significant adverse effects observed in animal models. However, as with any chemical compound, it is crucial to adhere to proper handling and storage guidelines to ensure safety in both laboratory and industrial settings.

In the context of pharmaceutical research, tert-butyl N-(2-nitrothiophen-3-yl)carbamate has been used as a starting material for the synthesis of prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. The tert-butyl carbamate group can be designed to release the active drug under specific physiological conditions, thereby improving drug delivery and reducing side effects. This approach has shown promise in enhancing the efficacy and safety of various therapeutic agents.

Furthermore, tert-butyl N-(2-nitrothiophen-3-yl)carbamate has been investigated for its potential use in materials science. The unique electronic properties of the 2-nitrothiophene moiety make it suitable for applications in organic electronics and photovoltaic devices. Research in this area has focused on developing new materials with enhanced performance characteristics, such as improved conductivity and stability.

In conclusion, tert-butyl N-(2-nitrothiophen-3-yl)carbamate (CAS No. 139742-71-5) is a multifaceted compound with a wide range of applications in organic chemistry, medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and versatile chemical properties make it a valuable tool for researchers across various scientific disciplines. Ongoing research continues to uncover new possibilities for its use, highlighting its significance in modern scientific inquiry.